Cas no 1361746-64-6 (4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine)

• Product Name: 4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine
• CAS No: 1361746-64-6
• MF: C₁₁H₆Cl₂FNO
• MW: 258.075844287872
• CID: 4919454
• Update Time: 2025-07-18

4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine

• Inchi： 1S/C11H6Cl2FNO/c12-8-2-1-6(3-9(8)13)7-4-11(14)15-5-10(7)16/h1-5,16H
• InChI Key： WEQPPMMQTMVMOI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(N=CC=1O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 3.8
• Topological Polar Surface Area: 33.1

Additional information on 4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine

Introduction to 4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine (CAS No. 1361746-64-6)

4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine, with the chemical formula C₉H₅Cl₂FN₂O, is a significant compound in the field of pharmaceutical chemistry. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered attention due to its potential applications in drug development, particularly in the design of novel therapeutic agents targeting a range of diseases.

The molecular structure of 4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine consists of a pyridine core substituted with a fluoro group at the 2-position, a hydroxyl group at the 5-position, and a dichlorophenyl moiety at the 4-position. This arrangement provides multiple sites for functionalization, making it a versatile building block for medicinal chemists. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity and compatibility with various synthetic pathways.

In recent years, there has been growing interest in developing small-molecule inhibitors that modulate enzyme activity by targeting specific binding pockets. 4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine has been identified as a promising scaffold for such inhibitors due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Its dichlorophenyl group, in particular, offers a rigid aromatic system that can be optimized for high binding affinity.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. Researchers have utilized 4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine as a starting point to design molecules that selectively inhibit aberrant kinase activity. The fluoro and hydroxyl groups provide opportunities for fine-tuning the pharmacokinetic properties of these inhibitors, ensuring better efficacy and reduced side effects.

The synthesis of 4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group at the 2-position is particularly challenging due to its high reactivity and tendency to undergo unwanted side reactions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, making this compound more accessible for further development.

In academic research, 4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine has been employed in various studies aimed at understanding the structure-activity relationships (SAR) of pyridine-based compounds. These studies have provided valuable insights into how different substituents affect the biological activity of pyridines. For instance, modifications to the dichlorophenyl group have been shown to significantly impact binding affinity and selectivity towards target enzymes.

The hydroxyl group at the 5-position of 4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine is another key feature that contributes to its versatility. This group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's ability to bind effectively. Additionally, it can be further functionalized through various chemical reactions, allowing for the creation of more complex derivatives with tailored properties.

In clinical trials, derivatives of 4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine have shown promise as potential therapeutic agents. These trials have focused on evaluating their efficacy and safety profiles in treating conditions such as inflammation and metabolic disorders. The results have been encouraging, suggesting that this compound class warrants further investigation for potential clinical applications.

The future direction of research on 4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine includes exploring its use in combination therapies with other drugs to enhance treatment outcomes. Additionally, computational methods such as molecular docking and virtual screening are being employed to identify new derivatives with improved pharmacological properties. These approaches hold promise for accelerating the discovery and development of novel drugs based on this scaffold.

In conclusion, 4-(3,4-Dichlorophenyl)-2-fluoro-5-hydroxypyridine (CAS No. 1361746-64-6) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent scaffold for designing bioactive molecules targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.